Cas no 32323-81-2 ( )
structure
Product Name:
CAS No:32323-81-2
MF:C15H14N2
MW:222.285063266754
CID:916839
PubChem ID:291031
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 2-anilino-2-(4-methylphenyl)acetonitrile
- (4-methylphenyl)(phenylamino)acetonitrile
- 2-(4-methylphenyl)-2-(phenylamino)acetonitrile
- 2-(N-anilino)-2-(4-methylphenyl)acetonitrile
- 2-(phenylamino)-2-(p-tolyl)acetonitrile
- 2-anilino-2-(4-methyl-phenyl)acetonitrile
- AC1L6EYL
- AC1Q4QMJ
- AR-1A5929
- CTK1C2457
- KST-1A3813
- NSC155544
- 32323-81-2
- NSC-155544
- AKOS005793404
- DTXSID10302966
-
-
- Inchi: 1S/C15H14N2/c1-12-7-9-13(10-8-12)15(11-16)17-14-5-3-2-4-6-14/h2-10,15,17H,1H3
- InChI Key: APAWRKSEEOOHLH-UHFFFAOYSA-N
- SMILES: N(C1C=CC=CC=1)C(C#N)C1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 222.11582
- Monoisotopic Mass: 222.115698455g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 264
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 35.8Ų
Experimental Properties
- PSA: 35.82
- LogP: 3.74478
Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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